Cas no 76267-74-8 (5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure
76267-74-8 structure
Product Name:5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:76267-74-8
Molecular Formula:C5H8N4S
Molecular Weight:156.20882
MDL:MFCD09971476
CID:538094
PubChem ID:13285617

5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
    • 3-amino-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • SCHEMBL5155117
    • AKOS022635538
    • 4-allyl-5-amino-4H-1,2,4-triazole-3-thiol
    • BDA26774
    • 76267-74-8
    • DTXSID00534754
    • 5-Amino-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • EN300-31392
    • MDL: MFCD09971476
    • InChIKey: MLHZAGAUQAYUHA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H8N4S/c1-2-3-9-4(6)7-8-5(9)10/h2H,1,3H2,(H2,6,7)(H,8,10)
    • SMILES: C=CCN1C(=NNC1=S)N

Computed Properties

  • Exact Mass: 156.04696745g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 156.04696745g/mol
  • Heavy Atom Count: 10
  • Complexity: 198
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0
  • Topological Polar Surface Area: 85.7Ų

5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005RJ8-50mg
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
76267-74-8 95%
50mg
$94.00 2025-02-21
A2B Chem LLC
AC68164-50mg
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
76267-74-8 98%
50mg
$91.00 2024-04-19
Aaron
AR005RRK-50mg
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
76267-74-8 95%
50mg
$98.00 2025-01-23
Chemenu
CM434002-100mg
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
76267-74-8 95%+
100mg
$124 2023-02-01
Enamine
EN300-31392-0.05g
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
76267-74-8 98%
0.05g
$53.0 2023-09-05
TRC
A634053-25mg
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
76267-74-8
25mg
$ 50.00 2022-06-07

5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature

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